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ATTO-TEC's ATTO 565 amine is a high-performance fluorescent probe belonging to the
rhodamine dye family, engineered for exceptional brightness and photostability. This guide
provides an in-depth overview of its core properties, experimental protocols, and applications
for researchers, scientists, and drug development professionals. Its primary amine group allows
for versatile conjugation to a wide array of molecules, making it an invaluable tool in advanced
fluorescence imaging and biomolecular analysis.

Core Physicochemical and Spectroscopic
Properties

ATTO 565 is characterized by its strong absorption, high fluorescence quantum yield, and
excellent thermal and photostability.[1][2] These features make it particularly well-suited for
demanding applications such as single-molecule detection and super-resolution microscopy.[1]
[2] The dye is moderately hydrophilic.[1][2]
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Property Value Reference(s)
Excitation Maximum (Aex) 564 nm [1112][3]
Emission Maximum (Aem) 590 nm [11[2][3]

Molar Extinction Coefficient (g) 120,000 M—tcm™1 [1112][3]
Fluorescence Quantum Yield 0.90 (2]

(P)

Fluorescence Lifetime (1) 4.0 ns [1][2]
Molecular Weight (MW) 781 g/mol [1]

Reactive Group Primary Amine (-NHz2)

Chemical Reactivity and Conjugation

The primary amine group of ATTO 565 amine serves as a nucleophile, enabling its covalent
attachment to various electrophilic functional groups. A common application is its reaction with
carboxyl groups on biomolecules (e.g., proteins, peptides, or modified oligonucleotides) that
have been activated to form an amide bond. This is typically achieved using a carbodiimide,
such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), in the presence of N-
hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS) to enhance efficiency
and stability of the reactive intermediate.
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ATTO 565 amine conjugation to a carboxyl group.

Experimental Protocols
General Protocol for Labeling Proteins with ATTO 565
Amine via EDC/NHS Chemistry

This protocol provides a general workflow for the covalent labeling of a protein's accessible
carboxyl groups (e.g., aspartic and glutamic acid residues, or a C-terminal carboxyl group) with
ATTO 565 amine.

1. Reagent Preparation:
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Protein Solution: Prepare the protein in an amine-free buffer, such as MES buffer (2-(N-
morpholino)ethanesulfonic acid), at a pH of 4.5-7.2. A typical concentration is 1-5 mg/mL.
Ensure the buffer does not contain primary amines (e.g., Tris) or carboxyl groups.

ATTO 565 Amine Stock Solution: Dissolve ATTO 565 amine in anhydrous
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 1-10 mg/mL.
This solution should be prepared fresh.

Activation Reagents: Prepare fresh solutions of EDC and sulfo-NHS in an appropriate buffer
(e.g., MES buffer or ultrapure water) immediately before use.

. Activation of Protein Carboxyl Groups:
Add a 10 to 50-fold molar excess of EDC and sulfo-NHS to the protein solution.
Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.
. Conjugation of ATTO 565 Amine:

Add a 10 to 20-fold molar excess of the dissolved ATTO 565 amine to the activated protein
solution.

Incubate the reaction for 1-2 hours at room temperature, protected from light. The optimal
dye-to-protein ratio may need to be determined empirically.

. Purification of the Conjugate:

Separate the labeled protein from unreacted dye and byproducts using a gel filtration column
(e.g., Sephadex G-25) equilibrated with a suitable storage buffer like PBS (phosphate-
buffered saline). The first colored band to elute is the ATTO 565-labeled protein.
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Experimental workflow for protein labeling.

Applications in Research and Drug Development

ATTO 565 is a versatile fluorescent label for a multitude of applications in life sciences.[1] Its
high photostability and brightness make it an excellent choice for:
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e Super-Resolution Microscopy: Techniques such as STED (Stimulated Emission Depletion),
PALM (Photoactivated Localization Microscopy), and dSTORM (direct Stochastic Optical
Reconstruction Microscopy) benefit from the dye's robust photophysical properties.[1][2]

» Single-Molecule Detection: The high fluorescence quantum yield and strong absorption of
ATTO 565 enable the detection and tracking of individual molecules.[1][2]

o Flow Cytometry (FACS): Labeled antibodies and other probes are readily detectable in flow
cytometry applications.[1][2]

o Fluorescence In-Situ Hybridization (FISH): ATTO 565 can be used to label oligonucleotides
for the visualization of specific DNA or RNA sequences within cells.[1][2]

Visualizing G-Protein Coupled Receptor (GPCR)
Signaling

A key application of ATTO 565 is in the study of cellular signaling pathways. For instance, it has
been used to visualize the interaction between G-protein coupled receptors (GPCRs) and their
cognate G proteins. By labeling a G protein with ATTO 565 and the GPCR or its ligand with a
spectrally distinct fluorophore, researchers can use techniques like Forster Resonance Energy
Transfer (FRET) or co-localization studies to investigate the dynamics of their interaction upon
agonist stimulation.
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Visualization of a GPCR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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